Methyl 5-methyl-4-[(8-methyl-2-oxo-4-phenylchromen-7-yl)oxymethyl]furan-2-carboxylate
Description
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Properties
IUPAC Name |
methyl 5-methyl-4-[(8-methyl-2-oxo-4-phenylchromen-7-yl)oxymethyl]furan-2-carboxylate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20O6/c1-14-20(28-13-17-11-21(24(26)27-3)29-15(17)2)10-9-18-19(12-22(25)30-23(14)18)16-7-5-4-6-8-16/h4-12H,13H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDDIHOMPODQUDX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=C1OC(=O)C=C2C3=CC=CC=C3)OCC4=C(OC(=C4)C(=O)OC)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20O6 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
Methyl 5-methyl-4-[(8-methyl-2-oxo-4-phenylchromen-7-yl)oxymethyl]furan-2-carboxylate is a complex organic compound belonging to the chromen derivatives class. Its unique structure imparts various biological activities, making it a subject of interest in medicinal chemistry and pharmacology.
Chemical Structure and Properties
The compound's molecular formula is with a molecular weight of approximately 396.42 g/mol. The presence of the chromen ring system is significant due to its established interactions with various biological targets.
| Property | Value |
|---|---|
| Molecular Formula | C24H20O6 |
| Molecular Weight | 396.42 g/mol |
| Density | 1.258 g/cm³ |
| Boiling Point | 586.6 °C at 760 mmHg |
| Flash Point | 255 °C |
The biological activity of this compound is primarily attributed to its interaction with enzymes and receptors in the body. The chromen moiety is known to modulate various biochemical pathways, which can lead to therapeutic effects such as anti-inflammatory, antioxidant, and potential anticancer activities.
- Antioxidant Activity : The compound exhibits significant antioxidant properties, which help in scavenging free radicals and reducing oxidative stress. This is crucial for preventing cellular damage and may play a role in cancer prevention.
- Enzyme Inhibition : Preliminary studies suggest that this compound can inhibit certain enzymes involved in inflammatory processes, such as lipoxygenase (LOX).
- Cellular Effects : The compound has shown potential in modulating intracellular signaling pathways, including those involving PI3K/Akt, which are critical for cell survival and proliferation.
Research Findings
Recent studies have highlighted various aspects of the biological activity of this compound:
Antioxidant Activity
Research indicates that this compound demonstrates notable antioxidant activity with an IC50 value that reflects its potency compared to other known antioxidants.
Case Studies
- In Vitro Studies : In vitro assays have demonstrated that the compound effectively reduces oxidative stress markers in cultured cells, indicating its potential use in therapeutic applications against oxidative stress-related diseases.
- Animal Models : Animal studies have shown that administration of this compound can lead to a significant reduction in inflammation markers, suggesting its efficacy as an anti-inflammatory agent.
Comparative Analysis with Similar Compounds
To understand the uniqueness of this compound, it is essential to compare it with structurally similar compounds:
| Compound Name | Biological Activity |
|---|---|
| Methyl 5-(methoxymethyl)furan-2-carboxylate | Moderate antioxidant activity |
| 8-Methyl-2-oxo-4-phenylchromen-7-yloxymethyl | Significant enzyme inhibition |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
